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Compound of Interest

Compound Name: Rapamycin-13C,d3

Cat. No.: B15609664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Rapamycin-13C,d3, an isotopically labeled form of the potent mTOR inhibitor,

Rapamycin. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development, offering detailed data, experimental

methodologies, and a visualization of its mechanism of action.

Core Physicochemical Properties
Rapamycin-13C,d3, also known as Sirolimus-13C,d3, is a stable isotope-labeled analog of

Rapamycin.[1][2][3] It is a crucial tool in pharmacokinetic and metabolism studies, often utilized

as an internal standard for the quantification of Rapamycin in various biological matrices by

mass spectrometry.[2][4][5] The incorporation of one carbon-13 atom and three deuterium

atoms results in a distinct mass shift, facilitating its differentiation from the unlabeled parent

drug without significantly altering its chemical behavior.

The fundamental physicochemical characteristics of Rapamycin-13C,d3 are summarized in

the table below.
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Property Data Source(s)

Chemical Formula C₅₀¹³CH₇₆D₃NO₁₃ [1][3][6]

Molecular Weight 918.18 g/mol [1][3][7]

CAS Number 392711-19-2 [4][6][8]

Appearance White solid [1]

Chemical Purity ≥97.0% (by HPLC) [1]

Isotopic Purity 99% atom ¹³C; 99.5% atom D [1]

Storage Temperature -20°C, protect from light [4][9]

Stability
Stable for at least 1 year at

-20°C
[4][7]

Solubility Profile
The solubility of Rapamycin-13C,d3 is a critical parameter for its handling and application in

experimental settings. The following table outlines its solubility in various common laboratory

solvents.

Solvent Concentration Source(s)

Ethanol 50 mg/mL [4][5]

Dimethyl Sulfoxide (DMSO) 25 mg/mL [4][5]

Methanol 25 mg/mL [4][5]

Chloroform 5 mg/mL [4][5]

Experimental Protocols
Detailed experimental protocols for the characterization of Rapamycin-13C,d3 are essential for

its effective use. Below are methodologies for key analytical procedures.

3.1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)
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The chemical purity of Rapamycin-13C,d3 is typically assessed using reverse-phase HPLC.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV absorbance at 278 nm.[4][5]

Procedure:

A standard solution of Rapamycin-13C,d3 is prepared in a suitable solvent, such as

ethanol.

The sample is injected into the HPLC system.

The chromatogram is recorded, and the peak area of Rapamycin-13C,d3 is integrated.

Purity is calculated as the percentage of the main peak area relative to the total peak area.

3.2. Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

Rapamycin-13C,d3 is primarily used as an internal standard for the quantification of

Rapamycin.[4][5]

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer

(LC-MS/MS).

Procedure:

A known concentration of Rapamycin-13C,d3 is added to the biological sample (e.g.,

plasma, tissue homogenate) containing an unknown amount of Rapamycin.

The sample is processed (e.g., protein precipitation, solid-phase extraction) to extract the

analytes.

The extracted sample is injected into the LC-MS/MS system.
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The mass spectrometer is set to monitor specific precursor-to-product ion transitions for

both Rapamycin and Rapamycin-13C,d3.

The ratio of the peak area of Rapamycin to that of Rapamycin-13C,d3 is used to

construct a calibration curve and determine the concentration of Rapamycin in the sample.

3.3. Workflow for LC-MS Quantification

The following diagram illustrates a typical workflow for using Rapamycin-13C,d3 as an internal

standard in a quantitative bioanalytical assay.
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Workflow for Bioanalytical Quantification
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Mechanism of Action: mTOR Signaling Pathway
Rapamycin exerts its biological effects by inhibiting the mammalian target of rapamycin

(mTOR), a serine/threonine kinase that is a central regulator of cell growth, proliferation, and

metabolism.[10][11][12] Rapamycin first forms a complex with the immunophilin FK506-binding

protein 12 (FKBP12).[4][13] This Rapamycin-FKBP12 complex then binds to the FKBP12-

Rapamycin Binding (FRB) domain of mTOR, specifically inhibiting the mTOR Complex 1

(mTORC1).[4][13]

Inhibition of mTORC1 leads to the dephosphorylation of its downstream effectors, including S6

kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[10][14] This

results in the suppression of protein synthesis and ultimately arrests cell cycle progression and

inhibits cell growth.[10][14]

The diagram below illustrates the signaling pathway of Rapamycin's inhibitory action on

mTORC1.
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Rapamycin's Inhibition of the mTORC1 Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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